Cas no 1960-59-4 (Benzene,2-nitro-1-phenoxy-4-(trifluoromethyl)-)

• Product Name: Benzene,2-nitro-1-phenoxy-4-(trifluoromethyl)-
• CAS No: 1960-59-4
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• CID: 237098
• PubChem ID: 245942
• Update Time: 2025-04-19

Benzene,2-nitro-1-phenoxy-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-nitro-1-phenoxy-4-(trifluoromethyl)-
• 2-nitro-1-phenoxy-4-(trifluoromethyl)benzene
• Benzene, 2-nitro-1-phenoxy-4-(trifluoromethyl)-
• NSC-58416
• nitrophenoxy-4 (trifluoro-methyl) benzene
• HMS543L08
• AKOS003624072
• Maybridge1_000778
• 1960-59-4
• DTXSID20288984
• 2-nitro-4-trifluoromethylphenyl phenyl ether
• SCHEMBL10588184
• NCIOpen2_002825
• NSC58416

• MDL： MFCD00218195
• Inchi： 1S/C13H8F3NO3/c14-13(15,16)9-6-7-12(11(8-9)17(18)19)20-10-4-2-1-3-5-10/h1-8H
• InChI Key： FMPQPRZPVWQOMC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 283.04564
• Monoisotopic Mass: 283.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37